Metasequoic acid A
Metasequoic acid A
Brand Name:
Vulcanchem
CAS No.:
113626-22-5
VCID:
VC0211244
InChI:
InChI=1S/C20H30O2/c1-13(11-18(21)22)5-7-16-14(2)6-8-17-19(16,3)10-9-15-12-20(15,17)4/h11,15-17H,2,5-10,12H2,1,3-4H3,(H,21,22)/b13-11+/t15-,16+,17-,19-,20+/m1/s1
SMILES:
CC(=CC(=O)O)CCC1C(=C)CCC2C1(CCC3C2(C3)C)C
Molecular Formula:
C20H30O2
Molecular Weight:
Metasequoic acid A
CAS No.: 113626-22-5
Reference Standards
VCID: VC0211244
Molecular Formula: C20H30O2
Molecular Weight:
| CAS No. | 113626-22-5 |
|---|---|
| Product Name | Metasequoic acid A |
| Molecular Formula | C20H30O2 |
| IUPAC Name | (E)-5-[(1aR,3aR,4S,7aS,7bS)-3a,7b-dimethyl-5-methylidene-1,1a,2,3,4,6,7,7a-octahydrocyclopropa[a]naphthalen-4-yl]-3-methylpent-2-enoic acid |
| Standard InChI | InChI=1S/C20H30O2/c1-13(11-18(21)22)5-7-16-14(2)6-8-17-19(16,3)10-9-15-12-20(15,17)4/h11,15-17H,2,5-10,12H2,1,3-4H3,(H,21,22)/b13-11+/t15-,16+,17-,19-,20+/m1/s1 |
| SMILES | CC(=CC(=O)O)CCC1C(=C)CCC2C1(CCC3C2(C3)C)C |
| Appearance | Powder |
| PubChem Compound | 124708147 |
| Last Modified | Dec 19 2021 |
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